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Compound of Interest

Compound Name: DM-Nofd

Cat. No.: B607159 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of DM-Nofd (Dimethyl ester of N-oxalyl-d-phenylalanine). The

following guidance is intended for researchers, scientists, and drug development professionals

to ensure the safe laboratory use of this compound.

DM-Nofd is a cell-penetrant prodrug of NOFD, which acts as a potent and selective inhibitor of

the asparaginyl hydroxylase FIH (factor-inhibiting HIF).[1] It is classified as harmful if swallowed

and is very toxic to aquatic life with long-lasting effects.[2] Adherence to the following safety

measures is critical to mitigate potential risks.

Quantitative Data Summary
For quick reference, the table below summarizes the key quantitative and physical data for DM-
Nofd.
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Property Value Source

CAS Number 865488-53-5 [2]

Molecular Formula C13H15NO5 [2]

Molecular Weight 265.26 g/mol [2]

Appearance Colorless to dark yellow oil [1]

Storage Temperature 2-8°C [1]

GHS Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[2]

Hazard Statements

H302: Harmful if swallowed;

H410: Very toxic to aquatic life

with long lasting effects

[2]

Storage Class 10 - Combustible liquids

Water Hazard Class WGK 3

Personal Protective Equipment (PPE)
A thorough hazard assessment of the specific experimental conditions should always be

conducted to ensure the appropriate level of protection.[3] However, the following PPE is

mandatory as a minimum requirement when handling DM-Nofd.

Required PPE for Handling DM-Nofd:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields meeting ANSI

Z87.1 or equivalent standards.

A face shield should be worn

over goggles if there is a

significant splash hazard.[3][4]

To protect eyes from splashes

of the chemical which is

handled as a liquid (oil).[5][6]

Hand Protection

Chemically resistant gloves

(e.g., nitrile).[5] Check

manufacturer's data for

compatibility. Double gloving

may be necessary for added

protection.[3]

To prevent skin contact with

the chemical. Disposable nitrile

gloves provide protection

against incidental exposure.[3]

Body Protection

A fully buttoned, fire-resistant

laboratory coat.[5] Impervious

clothing is recommended.

To protect skin and personal

clothing from spills and

splashes.[5][6]

Respiratory Protection

A suitable respirator should be

used when handling the

substance outside of a certified

chemical fume hood or in case

of inadequate ventilation. The

type of respirator will depend

on the potential for

aerosolization and the

concentration of the substance

in the air.

To prevent inhalation of any

aerosols or vapors, especially

in poorly ventilated areas.[2][5]

Footwear Closed-toe shoes.
To protect feet from spills and

falling objects.[5]

Experimental Protocols: Safe Handling and Disposal
The following protocols provide step-by-step guidance for the safe handling and disposal of

DM-Nofd in a laboratory setting.
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Pre-Experiment Preparation
Designated Area: All work with DM-Nofd should be conducted in a designated area within a

certified chemical fume hood to minimize inhalation exposure.[2]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[2]

Spill Kit: Have a chemical spill kit readily available that is appropriate for handling a

combustible liquid.

PPE Donning: Before entering the designated handling area, don all required personal

protective equipment as specified in the table above.

Handling and Use Protocol
Transferring the Chemical:

When transferring DM-Nofd from its storage container, use a pipette or a syringe to

minimize the risk of spills.

Avoid creating aerosols.[2]

Solution Preparation:

If preparing a solution, add DM-Nofd to the solvent slowly while stirring to avoid splashing.

The process should be carried out within the chemical fume hood.

During the Experiment:

Keep all containers with DM-Nofd sealed when not in use.

Do not eat, drink, or smoke in the laboratory where DM-Nofd is being handled.[2]

Post-Experiment:

Thoroughly clean the work area with an appropriate solvent and decontaminate all

equipment used.
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Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.[2]

Disposal Plan
Waste Collection:

All waste materials contaminated with DM-Nofd, including empty containers, used gloves,

and disposable labware, must be collected in a designated, labeled, and sealed

hazardous waste container.

Waste Disposal:

DM-Nofd is very toxic to aquatic life.[2] Do not dispose of DM-Nofd or its containers down

the drain or in the regular trash.

The hazardous waste must be disposed of through an approved waste disposal plant in

accordance with all local, state, and federal regulations.[2]

Decontamination of Reusable Equipment:

Reusable glassware and equipment should be decontaminated by rinsing with a suitable

solvent in a chemical fume hood. The solvent rinsate must be collected as hazardous

waste.

Mandatory Visualization
The following workflow diagram illustrates the key procedural steps for the safe handling and

disposal of DM-Nofd.
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Safe Handling and Disposal Workflow for DM-Nofd
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Click to download full resolution via product page

Caption: Workflow for safe DM-Nofd handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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